Cas no 252919-25-8 (3,4-Piperidinedicarboxylic acid, 4-(1,1-dimethylethyl) ester, (3R,4S)-)

3,4-Piperidinedicarboxylic acid, 4-(1,1-dimethylethyl) ester, (3R,4S)- structure
252919-25-8 structure
Product Name:3,4-Piperidinedicarboxylic acid, 4-(1,1-dimethylethyl) ester, (3R,4S)-
CAS No:252919-25-8
MF:C11H19NO4
MW:229.27286362648
CID:1424880
Update Time:2024-08-15

3,4-Piperidinedicarboxylic acid, 4-(1,1-dimethylethyl) ester, (3R,4S)- Chemical and Physical Properties

Names and Identifiers

    • 3,4-Piperidinedicarboxylic acid, 4-(1,1-dimethylethyl) ester, (3R,4S)-
    • Inchi: 1S/C11H19NO4/c1-11(2,3)16-10(15)7-4-5-12-6-8(7)9(13)14/h7-8,12H,4-6H2,1-3H3,(H,13,14)/t7-,8-/m0/s1
    • InChI Key: HJCNDIVLLADHLF-YUMQZZPRSA-N
    • SMILES: N1CC[C@H](C(OC(C)(C)C)=O)[C@@H](C(O)=O)C1

Computed Properties

  • Exact Mass: 493.17015

Experimental Properties

  • Density: 1.135±0.06 g/cm3(Predicted)
  • Boiling Point: 350.8±42.0 °C(Predicted)
  • PSA: 72.91
  • pka: 3.47±0.40(Predicted)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent